Cas no 1368702-96-8 (2-(2-Fluorophenyl)pyrimidin-4-amine)
2-(2-Fluorophenyl)pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinamine, 2-(2-fluorophenyl)-
- 2-(2-Fluorophenyl)pyrimidin-4-amine
-
- Inchi: 1S/C10H8FN3/c11-8-4-2-1-3-7(8)10-13-6-5-9(12)14-10/h1-6H,(H2,12,13,14)
- InChI Key: RMPPCMPTYOQCDB-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2F)=NC=CC(N)=N1
Experimental Properties
- Density: 1.281±0.06 g/cm3(Predicted)
- Boiling Point: 250.1±32.0 °C(Predicted)
- pka: 3.77±0.10(Predicted)
2-(2-Fluorophenyl)pyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F167246-100mg |
2-(2-Fluorophenyl)pyrimidin-4-amine |
1368702-96-8 | 100mg |
$ 160.00 | 2022-06-05 | ||
| TRC | F167246-500mg |
2-(2-Fluorophenyl)pyrimidin-4-amine |
1368702-96-8 | 500mg |
$ 590.00 | 2022-06-05 | ||
| TRC | F167246-1g |
2-(2-Fluorophenyl)pyrimidin-4-amine |
1368702-96-8 | 1g |
$ 910.00 | 2022-06-05 |
2-(2-Fluorophenyl)pyrimidin-4-amine Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 2-(2-Fluorophenyl)pyrimidin-4-amine
Introduction to 2-(2-Fluorophenyl)pyrimidin-4-amine (CAS No. 1368702-96-8)
2-(2-Fluorophenyl)pyrimidin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1368702-96-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyrimidine derivative has garnered attention due to its structural uniqueness and potential biological activities, making it a subject of extensive study in drug discovery and development.
The molecular structure of 2-(2-Fluorophenyl)pyrimidin-4-amine consists of a pyrimidine core substituted with a 2-fluorophenyl group at the 2-position and an amine group at the 4-position. The presence of the fluorine atom in the aromatic ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets, thereby influencing its pharmacological properties. This structural feature has made it an attractive scaffold for designing novel therapeutic agents.
In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives, particularly those incorporating fluorinated aromatic moieties. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The fluorine atom enhances metabolic stability and binding affinity, which are critical factors in drug design.
One of the most compelling aspects of 2-(2-Fluorophenyl)pyrimidin-4-amine is its potential as an intermediate in synthesizing more complex molecules with targeted biological activities. Researchers have leveraged this compound to develop inhibitors of key enzymes involved in disease pathways. For instance, studies have explored its utility in creating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The amine group at the 4-position provides a versatile handle for further functionalization, allowing chemists to tailor the molecule for specific pharmacological outcomes.
The synthesis of 2-(2-Fluorophenyl)pyrimidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired pyrimidine core. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the importance of innovative chemical techniques in modern drug development.
Recent advancements in computational chemistry have further enhanced the understanding of 2-(2-Fluorophenyl)pyrimidin-4-amine's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein receptors, suggesting multiple potential therapeutic applications. These computational insights have guided experimental efforts, leading to more efficient development of novel drug candidates.
The pharmacokinetic profile of 2-(2-Fluorophenyl)pyrimidin-4-amine is another area of active investigation. Researchers are examining how structural modifications influence absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is essential for optimizing drug candidates for clinical use. Preliminary studies suggest that fluorinated pyrimidines exhibit favorable pharmacokinetic characteristics, making them promising candidates for further development.
In conclusion, 2-(2-Fluorophenyl)pyrimidin-4-amine (CAS No. 1368702-96-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure, combined with its versatility as a synthetic intermediate and its promising biological activities, positions it as a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and development.
1368702-96-8 (2-(2-Fluorophenyl)pyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)